Cas no 1018975-33-1 (1H-Indazole-4,5-dicarbonitrile)
1018975-33-1 structure
Product Name:1H-Indazole-4,5-dicarbonitrile
CAS No:1018975-33-1
MF:C9H4N4
MW:168.154860496521
CID:1096478
PubChem ID:67404829
Update Time:2025-04-20
1H-Indazole-4,5-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-4,5-dicarbonitrile
- 1018975-33-1
- DTXSID101306800
- SCHEMBL2430327
- DA-29353
- MB14922
-
- Inchi: 1S/C9H4N4/c10-3-6-1-2-9-8(5-12-13-9)7(6)4-11/h1-2,5H,(H,12,13)
- InChI Key: NKISRWGIXHHXDB-UHFFFAOYSA-N
- SMILES: N1C2C=CC(C#N)=C(C#N)C=2C=N1
Computed Properties
- Exact Mass: 168.043596g/mol
- Monoisotopic Mass: 168.043596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 168.15g/mol
- XLogP3: 1
- Topological Polar Surface Area: 76.3Ų
1H-Indazole-4,5-dicarbonitrile Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
1018975-33-1 (1H-Indazole-4,5-dicarbonitrile) Related Products
- 141290-59-7(1H-Indazole-6-carbonitrile)
- 861340-10-5(1H-Indazole-4-carbonitrile)
- 478837-29-5(4-Methyl-5-cyano-(1H)indazole)
- 885521-58-4(4-Methyl-1H-indazole-6-carbonitrile)
- 885522-51-0(4-Cyano-6-methyl (1H)indazole)
- 259537-71-8(6-Methyl-1H-indazole-5-carbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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